4-(4-Methylpiperazin-1-yl)indoline

• Molecular Formula: C13H19N3
• Molecular Weight: 217.31 g/mol
• IUPAC Name: 4-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-indole
• InChI: InChI=1S/C13H19N3/c1-15-7-9-16(10-8-15)13-4-2-3-12-11(13)5-6-14-12/h2-4,14H,5-10H2,1H3
• InChI Key: RVIGZWSBWRORIF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=CC3=C2CCN3

Description

4-(4-Methylpiperazin-1-yl)indoline is a useful research compound. Its molecular formula is C13H19N3 and its molecular weight is 217.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

429 mg of sodium cyanoborohydride are added in portions to a solution of 490 mg of 4-(4-methylpiperazin-1-yl)-1H-indole, in 17 ml of acetic acid cooled to 14° C. The reaction medium is stirred for 2 hours at ambient temperature and then poured into a water/ice mixture and the pH is brought to neutrality with an aqueous ammonia solution. The mixture is then extracted with dichloromethane and the combined organic phases are dried over magnesium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by silica column chromatography, elution being carried out with a mixture of dichloromethane and methanol (95/05), so as to give 395 mg of 4-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-indole in the form of a colorless viscous oil.